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Compound of Interest

3-Bromo-2-chloro-4-
Compound Name: o
methoxypyridine

Cat. No.: B187581

Essential Safety and Handling Guide for 3-
Bromo-2-chloro-4-methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromo-2-chloro-4-methoxypyridine (CAS#: 144584-29-2).[1][2] Adherence to these
procedures is essential for ensuring laboratory safety and procedural accuracy.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 3-Bromo-2-chloro-4-methoxypyridine is not
readily available, data from structurally similar halogenated pyridines indicate that this
compound should be handled with caution. Associated hazards include skin and eye irritation,
potential harm if swallowed or inhaled, and respiratory irritation.[3][4][5][6] Therefore, a
comprehensive PPE strategy is mandatory.

Summary of Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b187581?utm_src=pdf-interest
https://www.benchchem.com/product/b187581?utm_src=pdf-body
https://www.benchchem.com/product/b187581?utm_src=pdf-body
https://www.chemsrc.com/en/cas/144584-29-2_420732.html
https://www.calpaclab.com/3-bromo-2-chloro-4-methoxypyridine-min-97-100-mg/ala-b587259-100mg
https://www.benchchem.com/product/b187581?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/PC201316_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19622~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:06:53~~3-Bromo-4-methylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AC376880050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR315079_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical splash goggles are
required. A face shield should
be worn in situations with a

high risk of splashing.[7]

To protect eyes from splashes

and irritating vapors.

Hand Protection

Nitrile or neoprene gloves are
recommended. Latex gloves

are not suitable.[8]

To prevent skin contact.
Halogenated pyridines can

cause skin irritation.[4][5]

Body Protection

A flame-resistant lab coat is
required. Ensure it is fully

buttoned.

To protect skin and clothing

from spills.

Respiratory Protection

All' handling of solid and
dissolved forms must be
conducted in a certified

chemical fume hood.[8]

To prevent inhalation of
potentially harmful dust or
vapors. May cause respiratory
irritation.[3][4][5][6]

Footwear

Closed-toe shoes must be
worn at all times in the

laboratory.

To protect feet from spills and

falling objects.

Operational Procedures

Strict adherence to the following procedures will minimize exposure risk and ensure safe

handling.

[EEN

. Preparation and Weighing:

fume hood to prevent inhalation of fine particulates.

N

. Dissolution and Reaction Setup:

Conduct all manipulations of solid 3-Bromo-2-chloro-4-methoxypyridine within a chemical

Use anti-static measures when handling the powder to avoid dispersal.

Ensure all necessary PPE is worn before handling the primary container.
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e When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
o Keep the container tightly closed when not in use to prevent the escape of vapors.[5][8]
o Work in a well-ventilated area, preferably within a fume hood.[3][8][9]

3. Post-Reaction Work-up and Cleanup:

» Quench reactions carefully, especially if reactive reagents have been used.

o Clean all glassware and equipment thoroughly after use.

o Decontaminate work surfaces after completing the procedure.

4. Spill Management:

 In case of a spill, evacuate the immediate area and alert colleagues.

o For small spills, use an inert absorbent material like sand or vermiculite to contain the spill.[3]

[61[9]
o Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

e Do not use combustible materials, such as paper towels, to absorb the spill without first
using an inert absorbent.

o Ensure the spill area is well-ventilated during cleanup.

Disposal Plan

All waste containing 3-Bromo-2-chloro-4-methoxypyridine, including contaminated
consumables and surplus material, must be treated as hazardous waste.

e Solid Waste: Collect in a clearly labeled, sealed container.

o Liquid Waste: Collect in a designated, labeled, and sealed hazardous waste container. Do
not pour down the drain.[9]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC376880050&countryCode=US&language=en
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://store.apolloscientific.co.uk/storage/msds/PC201316_msds.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://store.apolloscientific.co.uk/storage/msds/PC201316_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR315079_msds.pdf
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.benchchem.com/product/b187581?utm_src=pdf-body
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[4]
Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance.

Experimental Workflow
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Caption: Workflow for handling 3-Bromo-2-chloro-4-methoxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

